2-Cyclopropyl-2-hydroxyacetamide
Overview
Description
“2-Cyclopropyl-2-hydroxyacetamide” is a chemical compound with the CAS Number: 5617-83-4 . It has a molecular weight of 115.13 and its IUPAC name is 2-cyclopropyl-2-hydroxyacetamide .
Molecular Structure Analysis
The InChI code for “2-Cyclopropyl-2-hydroxyacetamide” is 1S/C5H9NO2/c6-5(8)4(7)3-1-2-3/h3-4,7H,1-2H2,(H2,6,8) . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
“2-Cyclopropyl-2-hydroxyacetamide” is a powder and it is stored at room temperature .Scientific Research Applications
Electrochemical Synthesis
A study by Maleki et al. (2016) explored the electrochemical synthesis of some 2-hydroxyacetamides containing a γ-lactone ring. This research involved the anodic oxidation of 3,5-di-tert-butylcatechol in the presence of primary aliphatic amines at a carbon electrode. This method represents a greener protocol for synthesizing 2-hydroxyacetamide derivatives without using toxic reagents or catalysts, and it has significant implications for sustainable chemical production processes (Maleki, Nematollahi, Rasouli, & Zeinodini-Meimand, 2016).
Synthesis of Neurotransmitter Analogues
Faler and Joullié (2007) discussed the use of a Ti(IV)-mediated cyclopropanation reaction to synthesize substituted 2-phenylcyclopropylamines and analogues of the neurotransmitters histamine and tryptamine. This research is relevant to the study of 2-cyclopropyl-2-hydroxyacetamide due to the focus on cyclopropane derivatives, which are important in medicinal chemistry and drug discovery (Faler & Joullié, 2007).
Hydroxyacetamides in Photographic Elements
Rivera, Carrillo, and Mancilla (2000) explored the synthesis of various hydroxyacetamides, which were initially studied as potential anticonvulsant agents. They also noted the use of N-Benzyl hydroxyacetamide in the preparation of photographic elements. This study highlights the diverse applications of hydroxyacetamides, including in the field of photography and materials science (Rivera, Carrillo, & Mancilla, 2000).
Conformational Restriction of Biologically Active Compounds
Kazuta, Matsuda, and Shuto (2002) researched the use of the cyclopropane ring to restrict the conformation of biologically active compounds. They synthesized conformationally restricted analogues of histamine, which could be relevant for understanding the role of 2-cyclopropyl-2-hydroxyacetamide in medicinal chemistry (Kazuta, Matsuda, & Shuto, 2002).
Preparation of Constrained Glutamic Acid Derivatives
Joosten, Vasse, Bertus, and Szymoniak (2008) demonstrated the use of cyclopropylamines bearing hydroxy side chains as synthetic intermediates. Their work involved the preparation of a constrained glutamic acid derivative, illustrating the significance of cyclopropylamine derivatives in synthesizing biologically important molecules (Joosten, Vasse, Bertus, & Szymoniak, 2008).
Safety and Hazards
properties
IUPAC Name |
2-cyclopropyl-2-hydroxyacetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO2/c6-5(8)4(7)3-1-2-3/h3-4,7H,1-2H2,(H2,6,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AFVRPRNKXFHHPX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(C(=O)N)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501305680 |
Source
|
| Record name | α-Hydroxycyclopropaneacetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501305680 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
115.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
5617-83-4 |
Source
|
| Record name | α-Hydroxycyclopropaneacetamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=5617-83-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | α-Hydroxycyclopropaneacetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501305680 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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